ethyl 2-(2-(methyl(4-(trifluoromethyl)benzo[d]thiazol-2-yl)amino)acetamido)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxylate

• IUPAC Name: ethyl 2-[[2-[methyl-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]amino]acetyl]amino]-5,6-dihydro-4H-cyclopenta[d][1,3]thiazole-4-carboxylate
• InChI: InChI=1S/C20H19F3N4O3S2/c1-3-30-17(29)10-7-8-13-15(10)25-18(31-13)24-14(28)9-27(2)19-26-16-11(20(21,22)23)5-4-6-12(16)32-19/h4-6,10H,3,7-9H2,1-2H3,(H,24,25,28)
• InChI Key: YJNALJQUCMCTAN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCC2=C1N=C(S2)NC(=O)CN(C)C3=NC4=C(C=CC=C4S3)C(F)(F)F
• Molecular Formula: C20H19F3N4O3S2
• Molecular Weight: 484.5 g/mol
• CAS No.: 1396802-12-2

Description

Ethyl 2-(2-(methyl(4-(trifluoromethyl)benzo[d]thiazol-2-yl)amino)acetamido)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxylate is a useful research compound. Its molecular formula is C20H19F3N4O3S2 and its molecular weight is 484.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques

• Synthesis of Ethyl 1-Amino-3-(Substituted Phenyl)-2-Cyano-3H-Benzo(4,5)Thiazolo-(3,2-a) Pyridine-4-Carboxylate Derivatives : This compound is synthesized using ethyl 2-(benzo[d]thazol-2-yl)acetate and arylidinemalononitrile derivatives, leading to various novel compounds. The structures of these new compounds were confirmed through elemental analysis and spectroscopic data (Mohamed, 2014).
• Creation of Piperidine Substituted Benzothiazole Derivatives : Ethyl 2-aminobenzo[d]thiazole-6-carboxylate reacts with piperidine to form ethyl 2-(piperidin-1-yl)benzo[d]thiazole-6-carboxylate, leading to the development of new chemical structures with potential biological properties (Shafi, Rajesh, & Senthilkumar, 2021).

Biological Properties

• Antimicrobial and Antifungal Activities : Some derivatives of ethyl 2-(benzenepeptide-5-yl)-4-methyl-1,3-thiazole-5-carboxylate have shown significant antibacterial and antifungal activities. This highlights the potential of these compounds in developing new antimicrobial agents (Bhoi, Borad, Pithawala, & Patel, 2016).
• Antiproliferative Effects : Synthesized thiazole compounds have demonstrated anticancer activity against breast cancer cells MCF7. This indicates the potential use of these compounds in cancer research and treatment (Sonar et al., 2020).

Other Applications

• Herbicidal and Fungicidal Activities : Ethyl 4‐alkyl‐2‐(2‐(substituted phenoxy)acetamido)thiazole‐5‐carboxylates exhibit moderate to good herbicidal and fungicidal activities, suggesting their use in agricultural applications (Mo et al., 2016).

Mechanism of Action

Target of Action

Thiazole derivatives are known to exhibit a wide range of biological activities, including antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant effects . The specific targets would depend on the exact structure and substituents of the thiazole derivative.

Mode of Action

Thiazole derivatives are known to interact with various biological targets to induce their effects . The trifluoromethyl group and the benzothiazolyl group in the compound could potentially interact with target proteins or enzymes, altering their function and leading to the observed biological effects.

Biochemical Pathways

Given the broad range of biological activities associated with thiazole derivatives, it is likely that multiple pathways are affected . These could include pathways related to inflammation, cell proliferation, and microbial growth, among others.

Pharmacokinetics

Thiazole derivatives, in general, have been found to exhibit diverse pharmacokinetic properties depending on their exact structure and substituents

Result of Action

Given the wide range of biological activities associated with thiazole derivatives, the effects could include inhibition of microbial growth, reduction of inflammation, and inhibition of tumor cell proliferation, among others .